Cas no 1805189-73-4 (6-(Difluoromethyl)-2-fluoro-4-hydroxypyridine-3-carboxaldehyde)

• Product Name: 6-(Difluoromethyl)-2-fluoro-4-hydroxypyridine-3-carboxaldehyde
• CAS No: 1805189-73-4
• MF: C₇H₄F₃NO₂
• MW: 191.107372283936
• CID: 4881531
• Update Time: 2025-05-19

6-(Difluoromethyl)-2-fluoro-4-hydroxypyridine-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-(Difluoromethyl)-2-fluoro-4-hydroxypyridine-3-carboxaldehyde

• Inchi： 1S/C7H4F3NO2/c8-6(9)4-1-5(13)3(2-12)7(10)11-4/h1-2,6H,(H,11,13)
• InChI Key： LODMHSRMFGAGNY-UHFFFAOYSA-N
• SMILES： FC1=C(C=O)C(C=C(C(F)F)N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 320
• XLogP3: 0.8
• Topological Polar Surface Area: 46.2

Additional information on 6-(Difluoromethyl)-2-fluoro-4-hydroxypyridine-3-carboxaldehyde

Comprehensive Overview of 6-(Difluoromethyl)-2-fluoro-4-hydroxypyridine-3-carboxaldehyde (CAS No. 1805189-73-4)

6-(Difluoromethyl)-2-fluoro-4-hydroxypyridine-3-carboxaldehyde (CAS No. 1805189-73-4) is a highly specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a difluoromethyl group and a hydroxypyridine core, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given the rising demand for fluorinated compounds in modern medicine.

The compound's carboxaldehyde functionality allows for versatile chemical transformations, enabling the creation of derivatives with tailored properties. This adaptability aligns with current trends in precision chemistry, where scientists seek to optimize molecular performance for specific applications. Recent studies highlight its role in developing enzyme inhibitors, a hot topic in the search for treatments targeting metabolic disorders and infectious diseases.

In the agrochemical sector, 6-(Difluoromethyl)-2-fluoro-4-hydroxypyridine-3-carboxaldehyde has shown promise as a building block for novel crop protection agents. With global concerns about food security and sustainable agriculture, this compound's potential to contribute to next-generation pesticides with improved environmental profiles is particularly relevant. Its fluorine-containing structure may enhance bioavailability and target specificity, addressing key challenges in pest management.

From a synthetic chemistry perspective, the compound presents interesting challenges and opportunities. The presence of both electron-withdrawing (fluorine) and electron-donating (hydroxy) groups on the pyridine ring creates unique electronic effects that influence reactivity. This characteristic has made it a subject of study in mechanistic organic chemistry, particularly in reactions involving nucleophilic aromatic substitution.

The growing interest in fluorinated heterocycles in medicinal chemistry has further elevated the importance of this compound. Pharmaceutical researchers are exploring its potential in developing central nervous system (CNS) drugs, as fluorinated compounds often exhibit improved blood-brain barrier penetration. This application aligns with current healthcare priorities, including the search for innovative treatments for neurological disorders.

Quality control and analytical characterization of 6-(Difluoromethyl)-2-fluoro-4-hydroxypyridine-3-carboxaldehyde require advanced techniques such as HPLC-MS and NMR spectroscopy. The compound's stability under various conditions is an active area of investigation, particularly for industrial-scale applications. These studies contribute valuable data to the broader field of fluoroorganic chemistry.

Environmental considerations regarding fluorinated organic compounds have prompted research into the biodegradation pathways of this molecule. Such studies are crucial for assessing its environmental impact and developing sustainable production methods. This aspect resonates with the chemical industry's growing commitment to green chemistry principles and circular economy models.

The compound's crystalline form and physicochemical properties have been characterized to facilitate its handling in laboratory and industrial settings. These properties influence formulation strategies, particularly for potential pharmaceutical applications where solubility enhancement is often a critical factor in drug development.

Patent literature reveals increasing activity around derivatives of 6-(Difluoromethyl)-2-fluoro-4-hydroxypyridine-3-carboxaldehyde, indicating its commercial potential. The compound's versatility as a synthetic intermediate positions it as a valuable asset in intellectual property strategies for pharmaceutical and agrochemical companies.

Ongoing research continues to uncover new applications for this compound, particularly in the development of targeted therapies and smart agrochemicals. Its unique structural features make it a compelling subject for academic and industrial research programs focused on innovative chemical solutions to contemporary challenges in health and agriculture.